1-(2-chloro-6-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-N-(3-methoxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H24ClFN2O2/c1-23-11-3-8-20-17(22)13-6-9-21(10-7-13)12-14-15(18)4-2-5-16(14)19/h2,4-5,13H,3,6-12H2,1H3,(H,20,22)
• InChI Key: FVPAWHPWULATLS-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1CCN(CC1)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C17H24ClFN2O2
• Molecular Weight: 342.8 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research. The compound is known for its potential therapeutic applications in various medical conditions.

Mechanism of Action

The exact mechanism of action of 1-(2-chloro-6-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters such as serotonin and dopamine in the brain.
Biochemical and Physiological Effects:
Studies have shown that the compound can reduce inflammation and pain in animal models. It has also been shown to have anxiolytic and antidepressant effects. The compound has been found to modulate the release of certain neurotransmitters, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-chloro-6-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide in lab experiments is its potential therapeutic applications. However, the compound has some limitations, such as its solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for research on 1-(2-chloro-6-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide. One area of research is the development of new analogs of the compound with improved therapeutic properties. Another area of research is the study of the compound's potential use in the treatment of other medical conditions such as epilepsy and neuropathic pain. Additionally, the compound's pharmacokinetics and toxicity profile need to be further studied to determine its safety and efficacy for clinical use.
In conclusion, 1-(2-chloro-6-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide is a promising chemical compound with potential therapeutic applications. The compound's synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the compound's therapeutic potential and safety profile.

Synthesis Methods

The synthesis method of 1-(2-chloro-6-fluorobenzyl)-N-(3-methoxypropyl)-4-piperidinecarboxamide involves the reaction of 2-chloro-6-fluorobenzyl chloride with N-(3-methoxypropyl) piperidine-4-carboxamide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. The compound has also been studied for its potential use in the treatment of anxiety and depression.